Cas no 2567490-02-0 (rac-(3aR,7aR)-7a-(aminomethyl)-octahydro-1H-indol-2-one, trifluoroacetic acid, cis)

• Product name: rac-(3aR,7aR)-7a-(aminomethyl)-octahydro-1H-indol-2-one, trifluoroacetic acid, cis
• CAS No: 2567490-02-0
• MF: C₁₁H₁₇F₃N₂O₃
• MW: 282.259493589401
• MDL: MFCD32878614
• CID: 5656562
• PubChem ID: 155820276

rac-(3aR,7aR)-7a-(aminomethyl)-octahydro-1H-indol-2-one, trifluoroacetic acid, cis Chemical and Physical Properties

Names and Identifiers

• rac-(3aR,7aR)-7a-(aminomethyl)-octahydro-1H-indol-2-one; trifluoroacetic acid
• (3As,7aS)-7a-(aminomethyl)-3,3a,4,5,6,7-hexahydro-1H-indol-2-one;2,2,2-trifluoroacetic acid
• EN300-27693865
• 2567490-02-0
• rac-(3aR,7aR)-7a-(aminomethyl)-octahydro-1H-indol-2-one, trifluoroacetic acid, cis

• MDL： MFCD32878614
• Inchi： 1S/C9H16N2O.C2HF3O2/c10-6-9-4-2-1-3-7(9)5-8(12)11-9;3-2(4,5)1(6)7/h7H,1-6,10H2,(H,11,12);(H,6,7)/t7-,9+;/m0./s1
• InChI Key： LALGUFHBKFHIGG-DKXTVVGFSA-N
• SMILES： FC(C(=O)O)(F)F.O=C1C[C@@H]2CCCC[C@]2(CN)N1

Computed Properties

• Exact Mass: 282.11912689g/mol
• Monoisotopic Mass: 282.11912689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4Ų

Additional information on rac-(3aR,7aR)-7a-(aminomethyl)-octahydro-1H-indol-2-one, trifluoroacetic acid, cis

Comprehensive Overview of rac-(3aR,7aR)-7a-(aminomethyl)-octahydro-1H-indol-2-one, trifluoroacetic acid, cis (CAS No. 2567490-02-0)

The compound rac-(3aR,7aR)-7a-(aminomethyl)-octahydro-1H-indol-2-one, trifluoroacetic acid, cis (CAS No. 2567490-02-0) is a stereospecific derivative of octahydroindole, featuring a unique aminomethyl substitution at the 7a position. This molecule has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The cis configuration of this compound, combined with the presence of trifluoroacetic acid, enhances its stability and solubility, making it a valuable intermediate in synthetic chemistry.

Recent studies highlight the growing interest in octahydroindole-based compounds, particularly those with aminomethyl modifications, as they exhibit promising bioactivity. Researchers are actively exploring the role of such molecules in modulating neurotransmitter systems, which aligns with the current focus on neurological disorders and mental health therapeutics. The rac-(3aR,7aR) stereochemistry of this compound further underscores its relevance in enantioselective synthesis, a hot topic in modern medicinal chemistry.

From a structural perspective, the octahydro-1H-indol-2-one core of this molecule provides a rigid framework that can interact with biological targets with high specificity. The incorporation of trifluoroacetic acid not only improves the compound's physicochemical properties but also facilitates its purification and characterization. This is particularly important for researchers working on high-throughput screening and structure-activity relationship (SAR) studies, where purity and reproducibility are critical.

The demand for rac-(3aR,7aR)-7a-(aminomethyl)-octahydro-1H-indol-2-one, trifluoroacetic acid, cis has surged in recent years, driven by its potential applications in peptide mimetics and small-molecule drug design. Its ability to serve as a building block for more complex structures makes it a sought-after reagent in both academic and industrial settings. Additionally, the compound's compatibility with green chemistry principles, such as reduced solvent usage and energy-efficient synthesis, aligns with the global push for sustainable research practices.

In conclusion, rac-(3aR,7aR)-7a-(aminomethyl)-octahydro-1H-indol-2-one, trifluoroacetic acid, cis (CAS No. 2567490-02-0) represents a versatile and highly functionalized molecule with broad applicability in drug discovery and development. Its unique structural features, combined with its relevance to contemporary research trends, position it as a compound of significant interest to the scientific community.